Cas no 1258625-06-7 (3-(3-Benzyloxyphenyl)isonicotinic acid)

• Product Name: 3-(3-Benzyloxyphenyl)isonicotinic acid
• CAS No: 1258625-06-7
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 2760953
• PubChem ID: 53224532
• Update Time: 2025-04-21

3-(3-Benzyloxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18085861
• 1258625-06-7
• A1-36196
• DTXSID80688421
• 3-(3-(Benzyloxy)phenyl)isonicotinic acid
• 3-(3-BENZYLOXYPHENYL)ISONICOTINIC ACID
• 3-[3-(Benzyloxy)phenyl]pyridine-4-carboxylic acid
• 3-(3-Benzyloxyphenyl)isonicotinic acid

• Inchi： 1S/C19H15NO3/c21-19(22)17-9-10-20-12-18(17)15-7-4-8-16(11-15)23-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,21,22)
• InChI Key： VXDRIENYJLNTSA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 305.10519334Da
• Monoisotopic Mass: 305.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4Ų